BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling gamma-Caprolactone

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: gamma-Caprolactone

Cat. No.: B1214175

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling gamma-Caprolactone, offering procedural, step-by-step guidance to
foster a culture of safety and build trust in your operational protocols.

Essential Safety Information

gamma-Caprolactone is a combustible liquid that can cause serious eye irritation. It may also
cause skin and respiratory system irritation.[1] Ingestion can be harmful, and inhalation of
vapors may lead to drowsiness and dizziness.[1] It is crucial to avoid all personal contact,
including inhalation, and to wear appropriate protective clothing when there is a risk of
exposure.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for gamma-
Caprolactone.
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Property Value Source
Physical State Liquid [2]
Appearance Colorless liquid [1]
Molecular Formula CeH1002 [3]
Molecular Weight 114.14 g/mol [3]
Boiling Point 219 °C (lit.) [2]
Density 1.023 g/mL at 25 °C (lit.) [2]
Flash Point 98 °C (208.4 °F) - closed cup [2]
Specific Gravity 1.027 (water=1) [1]
Solubility Does not mix well with water. [1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling gamma-Caprolactone, the following personal
protective equipment is mandatory:

Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye
contact.[1]

» Hand Protection: Wear chemical-resistant gloves, such as PVC gloves. The suitability and
durability of the glove type depend on usage.[1]

o Respiratory Protection: In situations where vapors or aerosols may be generated, use a
NIOSH-approved respirator with an appropriate filter (e.g., Type ABEK).

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
This includes a lab coat, and in cases of potential splashing, a chemical-resistant apron.

Operational and Disposal Plans
Handling and Storage Procedures

Handling:
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Avoid all personal contact, including inhalation.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.

Do not allow clothing wet with the material to stay in contact with skin.[1]

Prevent the formation of aerosols.[5]

Use non-sparking tools to avoid ignition sources.[5]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]

Store away from incompatible materials such as oxidizing agents (e.g., nitrates, chlorine
bleaches), strong acids, and strong bases.[1][4]

Protect containers from physical damage and check regularly for leaks.[1]

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.

Unused Material: If the material is unused and uncontaminated, it may be possible to recycle
it. Consult the manufacturer for recycling options.

Contaminated Material: If contaminated, it may be possible to reclaim the product through
filtration or distillation.

Waste Disposal: Do not allow wash water from cleaning equipment to enter drains. Collect all
wash water for treatment before disposal. Consult with a licensed professional waste
disposal service to dispose of this material.

Emergency Procedures
First Aid Measures
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» Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,
keeping eyelids open. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap if available.[1]

 Inhalation: Remove the person from the contaminated area to fresh air. Lay the patient down
and keep them warm and rested. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. If vomiting occurs, lean the patient forward or place
them on their left side to maintain an open airway and prevent aspiration. Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[1][5]

Spill Response Workflow

In the event of a spill, follow the procedures outlined in the workflow below.

Caption: Workflow for handling a gamma-Caprolactone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214175#personal-protective-equipment-for-
handling-gamma-caprolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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